Cas no 92157-15-8 (Benzoic acid,2,6-diethoxy-, ethyl ester)

• Product Name: Benzoic acid,2,6-diethoxy-, ethyl ester
• CAS No: 92157-15-8
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 800462
• PubChem ID: 24877601
• Update Time: 2025-04-19

Benzoic acid,2,6-diethoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2,6-diethoxy-, ethyl ester
• Ethyl 2,6-diethoxybenzoate
• Ethyl-2,6-diethoxybenzoate,97%
• DTXSID70408014
• 92157-15-8
• AKOS015889039
• Ethyl 2,6-diethoxybenzoate, 97%

• MDL： MFCD03427019
• Inchi： 1S/C13H18O4/c1-4-15-10-8-7-9-11(16-5-2)12(10)13(14)17-6-3/h7-9H,4-6H2,1-3H3
• InChI Key： QMVQTFWOHMQDQM-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=C(C=1C(=O)OCC)OCC

Computed Properties

• Exact Mass: 238.12050905g/mol
• Monoisotopic Mass: 238.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Color/Form: White crystals
• Density: 1.059
• Melting Point: 52-56 °C (lit.)
• Boiling Point: 340.5°C at 760 mmHg
• Flash Point: Fahrenheit: 174.2 ° f < br / > Celsius: 79 ° C < br / >
• Refractive Index: 1.492

Benzoic acid,2,6-diethoxy-, ethyl ester Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3